Cas no 1135936-11-6 (5-FLUORO-1H-INDAZOLE-3-CARBONYL CHLORIDE)

5-FLUORO-1H-INDAZOLE-3-CARBONYL CHLORIDE structure
1135936-11-6 structure
Product Name:5-FLUORO-1H-INDAZOLE-3-CARBONYL CHLORIDE
CAS No:1135936-11-6
MF:C8H4ClFN2O
MW:198.581563949585
CID:6645550
PubChem ID:53418491
Update Time:2024-03-01

5-FLUORO-1H-INDAZOLE-3-CARBONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

    • 5-FLUORO-1H-INDAZOLE-3-CARBONYL CHLORIDE
    • MDL: MFCD11520783
    • Inchi: 1S/C8H4ClFN2O/c9-8(13)7-5-3-4(10)1-2-6(5)11-12-7/h1-3H,(H,11,12)
    • InChI Key: NVRKZHGLCKIRHO-UHFFFAOYSA-N
    • SMILES: ClC(C1C2C=C(C=CC=2NN=1)F)=O

Computed Properties

  • Exact Mass: 198
  • Monoisotopic Mass: 198
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8A^2
  • XLogP3: 2.5

5-FLUORO-1H-INDAZOLE-3-CARBONYL CHLORIDE Related Literature

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